Cas no 1370040-76-8 ((6-Chloroquinolin-3-yl)boronic acid)

• Product Name: (6-Chloroquinolin-3-yl)boronic acid
• CAS No: 1370040-76-8
• MF: C₉H₇BClNO₂
• MW: 207.4214
• CID: 4741295
• Update Time: 2020-09-09

(6-Chloroquinolin-3-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• Boronic acid, B-(6-chloro-3-quinolinyl)-
• (6-Chloroquinolin-3-yl)boronic acid

• Inchi： 1S/C9H7BClNO2/c11-8-1-2-9-6(4-8)3-7(5-12-9)10(13)14/h1-5,13-14H
• InChI Key： AVCGRUKWNYBZGS-UHFFFAOYSA-N
• SMILES： ClC1C([H])=C([H])C2=C(C=1[H])C([H])=C(B(O[H])O[H])C([H])=N2

Computed Properties

• Exact Mass: 207.025836g/mol
• Monoisotopic Mass: 207.025836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.4
• Molecular Weight: 207.42g/mol